(3S,4S)-N-(2-fluorophenyl)-1-methyl-2-oxo-4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide

Specification

• CAS No.: 2053901-33-8
• Molecular Formula: C19H16F4N2O2
• Molecular Weight: 380.3 g/mol
• IUPAC Name: (3S,4S)-N-(2-fluorophenyl)-1-methyl-2-oxo-4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
• Standard InChI: InChI=1S/C19H16F4N2O2/c1-25-10-13(11-5-4-6-12(9-11)19(21,22)23)16(18(25)27)17(26)24-15-8-3-2-7-14(15)20/h2-9,13,16H,10H2,1H3,(H,24,26)/t13-,16+/m1/s1
• Standard InChI Key: QQDYOLJZDUADHV-CJNGLKHVSA-N
• Isomeric SMILES: CN1C[C@@H]([C@H](C1=O)C(=O)NC2=CC=CC=C2F)C3=CC(=CC=C3)C(F)(F)F
• Canonical SMILES: CN1CC(C(C1=O)C(=O)NC2=CC=CC=C2F)C3=CC(=CC=C3)C(F)(F)F

Introduction

Tetflupyrolimet, chemically known as (3S,4S)-N-(2-fluorophenyl)-1-methyl-2-oxo-4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide, is a synthetic herbicide belonging to the class of arylpyrrolidinone anilides. It is designed to control grass weeds, including those resistant to other herbicides, such as ryegrass and barnyard grass. This compound is particularly noted for its effectiveness in managing weeds in rice fields and other agricultural settings.

Structural Description

Tetflupyrolimet is an N-alkylpyrrolidine substituted with methyl, oxo, (2-fluorophenyl)aminocarbonyl, and 3-(trifluoromethyl)phenyl groups at positions 1, 2, 3, and 4, respectively.

Applications and Uses

Tetflupyrolimet is primarily used as a herbicide for controlling grass weeds and certain broadleaf weeds in agricultural fields, particularly in rice cultivation. Its effectiveness against weeds resistant to other herbicides makes it a valuable tool in modern agriculture.

Table: Synonyms and Identifiers

Synonym/Identifier	Description
IUPAC PIN	(3S,4S)-N-(2-fluorophenyl)-1-methyl-2-oxo-4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxamide
CAS Name	(3S,4S)-N-(2-fluorophenyl)-1-methyl-2-oxo-4-[3-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxamide
EC Number	883-759-8
UNII	35TNH7DYF2
ChEBI ID	CHEBI:191391